Cas no 61306-10-3 (2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-)

• Product name: 2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-
• CAS No: 61306-10-3
• MF: C₁₂H₁₄BR₂O₃
• MW: 366.04576
• CID: 485020
• PubChem ID: 71397153

2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-
• (3,5-dibromo-4-oxo-1-propylcyclohexa-2,5-dien-1-yl) propanoate
• 3,5-Dibromo-4-oxo-1-propylcyclohexa-2,5-dien-1-yl propanoate
• DTXSID60818663
• 61306-10-3

• Inchi： InChI=1S/C12H14Br2O3/c1-3-5-12(17-10(15)4-2)6-8(13)11(16)9(14)7-12/h6-7H,3-5H2,1-2H3
• InChI Key： PYEYTIYTYJZSTK-UHFFFAOYSA-N
• SMILES： CCCC1(C=C(C(=O)C(=C1)Br)Br)OC(=O)CC

Computed Properties

• Exact Mass: 363.93092
• Monoisotopic Mass: 363.93097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37